(5Z)-5-({1-phenyl-3-[4-(propylsulfanyl)phenyl]-1H-pyrazol-4-yl}methylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C27H27N3O2S3
• Molecular Weight: 521.7 g/mol
• IUPAC Name: (5Z)-3-(oxolan-2-ylmethyl)-5-[[1-phenyl-3-(4-propylsulfanylphenyl)pyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H27N3O2S3/c1-2-15-34-23-12-10-19(11-13-23)25-20(17-30(28-25)21-7-4-3-5-8-21)16-24-26(31)29(27(33)35-24)18-22-9-6-14-32-22/h3-5,7-8,10-13,16-17,22H,2,6,9,14-15,18H2,1H3/b24-16-
• InChI Key: ZDBPFCMTMVSDJM-JLPGSUDCSA-N
• Isomeric SMILES: CCCSC1=CC=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CC4CCCO4)C5=CC=CC=C5
• Canonical SMILES: CCCSC1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CC4CCCO4)C5=CC=CC=C5

Description

This compound belongs to the thiazolidinone family, characterized by a 4-thiazolidinone core substituted with a (Z)-configured benzylidene group and a tetrahydrofuran-2-ylmethyl moiety. Its structure combines a pyrazole ring (1-phenyl-3-[4-(propylsulfanyl)phenyl]-1H-pyrazol-4-yl) linked via a methylidene group to the thiazolidinone scaffold. The propylsulfanyl group enhances lipophilicity, while the tetrahydrofuran substitution may improve solubility and metabolic stability compared to simpler alkyl chains. Its synthesis likely involves condensation of substituted pyrazole-aldehydes with 2-thioxothiazolidin-4-one derivatives under reflux conditions, analogous to methods in and .

Biological Activity

The compound (5Z)-5-({1-phenyl-3-[4-(propylsulfanyl)phenyl]-1H-pyrazol-4-yl}methylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidin-4-one class, which has garnered significant attention in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its pharmacological properties and potential therapeutic applications.

Overview of Thiazolidin-4-one Derivatives

Thiazolidin-4-one derivatives are known for their wide range of biological activities, including:

• Antidiabetic
• Antioxidant
• Antimicrobial
• Anticancer
• Anti-inflammatory

These activities are often attributed to the structural features of the thiazolidinone scaffold, which can be modified to enhance efficacy and selectivity against various biological targets .

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiazolidin-4-one derivatives. The compound has shown promise as an anticancer agent through mechanisms such as:

• Inhibition of cancer cell proliferation
• Induction of apoptosis in cancer cells
  Research indicates that modifications in the thiazolidinone structure can significantly enhance anticancer activity, making it a valuable scaffold for developing new anticancer drugs .

Antioxidant Properties

Antioxidant activity is another significant aspect of thiazolidinone derivatives. The compound has been evaluated for its ability to scavenge free radicals, which is crucial for preventing oxidative stress-related diseases. Studies have reported that certain thiazolidinone derivatives exhibit strong antioxidant activity, with IC50 values comparable to established antioxidants like vitamin C .

Antimicrobial Activity

The antimicrobial properties of thiazolidinones have been extensively studied. The compound has demonstrated effectiveness against various bacterial and fungal strains. The mechanism often involves disrupting microbial cell membranes or inhibiting essential microbial enzymes .

Structure-Activity Relationship (SAR)

The biological activity of thiazolidinone derivatives is highly influenced by their chemical structure. Key factors include:

• Substituent groups on the phenyl rings
• The position and type of functional groups attached to the thiazolidinone core
  Research has shown that specific modifications can lead to enhanced potency and selectivity against targeted biological pathways .

Case Studies

• Anticancer Evaluation : A study investigated the effects of a series of thiazolidinone derivatives on various cancer cell lines, revealing that specific modifications led to increased cytotoxicity and reduced IC50 values compared to standard chemotherapeutics.
• Antioxidant Testing : Another research focused on the antioxidant capacity of modified thiazolidinones using DPPH radical scavenging assays, where several compounds exhibited superior antioxidant properties compared to vitamin C.

Data Table: Biological Activities of Thiazolidinone Derivatives

Activity Type	Compound Example	IC50 Value (μM)	Reference
Anticancer	Thiazolidinone A	15
Antioxidant	Thiazolidinone B	10
Antimicrobial	Thiazolidinone C	20

Scientific Research Applications

Biological Activities

The biological activities of (5Z)-5-({1-phenyl-3-[4-(propylsulfanyl)phenyl]-1H-pyrazol-4-yl}methylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one have been investigated in various studies:

Anti-inflammatory Properties

Research indicates that compounds containing pyrazole and thiazolidinone moieties exhibit significant anti-inflammatory activities. For instance, derivatives have shown inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating inflammatory diseases .

Antioxidant Activity

The compound has also been evaluated for its antioxidant properties. Studies utilizing in vitro assays have demonstrated its ability to scavenge free radicals, which is crucial for preventing oxidative stress-related diseases .

Antimicrobial Effects

Preliminary investigations suggest that this compound may possess antimicrobial properties against various pathogens. The presence of the thiazolidinone structure is often linked to enhanced antibacterial activity, making it a candidate for further development as an antimicrobial agent .

Applications in Drug Development

Given its diverse biological activities, (5Z)-5-({1-phenyl-3-[4-(propylsulfanyl)phenyl]-1H-pyrazol-4-yl}methylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one can be explored for several therapeutic applications:

Anti-inflammatory Drugs

Due to its potential to inhibit inflammatory mediators, this compound could be developed into a new class of anti-inflammatory medications. Its effectiveness compared to existing treatments can be assessed through clinical trials.

Antioxidant Supplements

The antioxidant properties suggest that it could be formulated as a dietary supplement aimed at reducing oxidative stress in various populations.

Antimicrobial Agents

Further research into its antimicrobial efficacy could lead to the development of new antibiotics or antifungal agents, particularly in the face of rising antibiotic resistance.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound is compared to three analogues (Table 1):

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Biological Activity (Reported)
Target Compound	Thiazolidin-4-one	Tetrahydrofuran-2-ylmethyl, 4-(propylsulfanyl)phenyl-pyrazole	~525.7 (estimated)	Not explicitly reported
(5Z)-5-[(1,3-Diphenyl-1H-Pyrazol-4-yl)Methylene]-3-Phenethyl-2-Thioxothiazolidin-4-One ()	Thiazolidin-4-one	Phenethyl, 1,3-diphenylpyrazole	485.6	Potential angiotensin receptor antagonism
(5Z)-5-{[3-(3,4-Dimethoxyphenyl)-1-Phenyl-1H-Pyrazol-4-yl]Methylidene}-3-(2-Phenylethyl)-2-Thioxo-1,3-Thiazolidin-4-One ()	Thiazolidin-4-one	2-Phenylethyl, 3-(3,4-dimethoxyphenyl)pyrazole	~563.7 (estimated)	Not explicitly reported
(Z)-5-(Substituted Benzylidene)-2-Thioxothiazolidin-4-One ()	Thiazolidin-4-one	Varied benzylidene groups (e.g., nitro, methoxy)	~250–350	Antimicrobial, anti-inflammatory

Key Observations:

• Substituent Diversity: The target compound’s tetrahydrofuran-2-ylmethyl group distinguishes it from analogues with phenethyl () or methoxyphenyl () substituents. This substitution may enhance solubility due to the oxygen-rich tetrahydrofuran ring .
• Bioactivity Trends: Thiazolidin-4-ones with arylpyrazole substituents (e.g., ) are linked to receptor antagonism, while benzylidene derivatives () show antimicrobial activity. The propylsulfanyl group in the target compound could modulate redox activity or thiol-mediated interactions .

Computational and Structural Analyses

• DFT/X-ray Studies: highlights the use of X-ray crystallography and DFT to correlate molecular geometry with properties. The target compound’s Z-configuration and planarity of the benzylidene-pyrazole system could be validated via these methods .
• Hydrogen Bonding: Unlike analogues with methoxy groups (), the target compound’s tetrahydrofuran and propylsulfanyl groups may form weaker hydrogen bonds, affecting crystal packing () .
• Electron Density: Tools like Multiwfn () could compare electron localization in the thiazolidinone core, revealing differences in reactivity between the target compound and its phenethyl-substituted analogue .

Pharmacological Potential

• Angiotensin Receptor Antagonism: reports thiazolidin-4-ones with tetrazole substituents as angiotensin II inhibitors. The target compound’s pyrazole and thioxo groups may similarly interact with hydrophobic receptor pockets .
• Ferroptosis Induction: notes that thiazolidinones can trigger ferroptosis in cancer cells. The propylsulfanyl group’s redox activity might enhance this effect .